1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one 1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one
Brand Name: Vulcanchem
CAS No.: 1001785-74-5
VCID: VC4935260
InChI: InChI=1S/C21H22N2O2S/c1-14-10-11-19(15(2)12-14)25-13-20(24)23-17(4)21(16(3)22-23)26-18-8-6-5-7-9-18/h5-12H,13H2,1-4H3
SMILES: CC1=CC(=C(C=C1)OCC(=O)N2C(=C(C(=N2)C)SC3=CC=CC=C3)C)C
Molecular Formula: C21H22N2O2S
Molecular Weight: 366.48

1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one

CAS No.: 1001785-74-5

Cat. No.: VC4935260

Molecular Formula: C21H22N2O2S

Molecular Weight: 366.48

* For research use only. Not for human or veterinary use.

1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one - 1001785-74-5

Specification

CAS No. 1001785-74-5
Molecular Formula C21H22N2O2S
Molecular Weight 366.48
IUPAC Name 2-(2,4-dimethylphenoxy)-1-(3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)ethanone
Standard InChI InChI=1S/C21H22N2O2S/c1-14-10-11-19(15(2)12-14)25-13-20(24)23-17(4)21(16(3)22-23)26-18-8-6-5-7-9-18/h5-12H,13H2,1-4H3
Standard InChI Key DNRSGROVXYUGLA-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)OCC(=O)N2C(=C(C(=N2)C)SC3=CC=CC=C3)C)C

Introduction

The compound 1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one is a complex organic molecule that combines elements of pyrazole and phenoxy groups. This article aims to provide a comprehensive overview of its structure, properties, and potential applications based on available scientific literature.

Molecular Formula and Weight

The molecular formula for this compound is not explicitly provided in the search results, but it can be deduced from its components:

  • Pyrazole Core: 3,5-Dimethyl-4-(phenylsulfanyl)-1H-pyrazole

  • Phenoxy Group: 2,4-Dimethylphenoxy

  • Linker: Ethan-1-one

The molecular weight can be estimated by summing the atomic masses of its constituent atoms.

Biological Activity

Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a phenylsulfanyl group may enhance these activities by contributing to the compound's ability to interact with biological targets.

Synthetic Approaches

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent modification with phenylsulfanyl and phenoxy groups. Common methods include condensation reactions and nucleophilic substitutions.

Structural Similarities

Compounds like (3,5-dimethyl-4-(phenylthio)-1H-pyrazol-1-yl)(4-nitrophenyl)methanone share structural similarities and have been studied for their chemical properties . These similarities can provide insights into potential synthetic routes and biological activities.

Data Tables

Given the lack of specific data on 1-[3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethan-1-one, the following table summarizes general information on related compounds:

CompoundMolecular FormulaMolecular Weight (g/mol)CAS Number
3,5-Dimethyl-4-phenylsulfanyl-1-(toluene-4-sulfonyl)-1H-pyrazoleC18H18N2O2S2358.5Not specified
(3,5-dimethyl-4-(phenylthio)-1H-pyrazol-1-yl)(4-nitrophenyl)methanoneC18H15N3O3S353.45313-02-0

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